Cas no 868219-80-1 (5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868219-80-1
• MF: C₂₉H₂₉N₅O₂S
• MW: 511.63786482811
• CID: 5809106
• PubChem ID: 3711262
• Update Time: 2025-07-15

5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-benzhydrylpiperazin-1-yl)-(4-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[[4-(diphenylmethyl)-1-piperazinyl](4-methoxyphenyl)methyl]-
• 5-{[4-(diphenylmethyl)piperazin-1-yl](4-methoxyphenyl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-benzhydrylpiperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• F1805-0107
• 868219-80-1
• AKOS024609864
• 5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C29H29N5O2S/c1-36-24-14-12-23(13-15-24)26(27-28(35)34-29(37-27)30-20-31-34)33-18-16-32(17-19-33)25(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,20,25-26,35H,16-19H2,1H3
• InChI Key： AHPGBZRMTRLYFE-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(N3CCN(C(C4=CC=CC=C4)C4=CC=CC=C4)CC3)C3=CC=C(OC)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 511.20419636g/mol
• Monoisotopic Mass: 511.20419636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 94.4Ų

Additional information on 5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-{4-(Diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4-triazolo3,2-b1,3thiazol-6-ol: A Comprehensive Overview

The compound with CAS No. 868219-80-1, known as 5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4-triazolo3,2-b1,3thiazol-6-ol, has recently garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule is a complex heterocyclic compound that combines elements of piperazine and triazolo-thiazole moieties. Its structure is characterized by a piperazine ring substituted with a diphenylmethyl group and a 4-methoxyphenylmethyl group, which are connected to a triazolo-thiazole core. The presence of these functional groups makes this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The triazolo-thiazole moiety is known to exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the piperazine ring with its diphenylmethyl substitution has been shown to enhance bioavailability and improve the drug-like properties of the molecule. This makes it an attractive lead compound for drug development.

One of the most significant findings regarding this compound is its ability to inhibit key enzymes involved in inflammation. Researchers have demonstrated that it can suppress the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are critical players in inflammatory processes. This suggests that the compound could be developed into an anti-inflammatory agent with fewer side effects compared to current therapies.

The synthesis of this compound involves a multi-step process that combines heterocyclic chemistry and substituent optimization. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product. This approach not only streamlines the production process but also reduces the environmental impact compared to traditional methods.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for ensuring effective delivery to target tissues. Furthermore, preliminary toxicological studies indicate that the compound has a low toxicity profile at therapeutic doses, making it a safer option for clinical use.

The application of computational chemistry tools has provided deeper insights into the binding affinity and mechanism of action of this compound. Molecular docking studies have revealed that it interacts effectively with several protein targets associated with cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). This dual targeting capability could potentially make it a multi-functional therapeutic agent for cancer treatment.

Another area of interest is its role in neuroprotection. Preclinical experiments have shown that this compound can protect neurons from oxidative damage and apoptosis induced by amyloid-beta peptides. This opens up possibilities for its use in treating neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

Despite its promising attributes, further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical trials and toward clinical evaluation.

In conclusion, 5-{4-(diphenylmethyl)piperazin-1-yl(4-methoxyphenyl)methyl}-1,2,4-triazolo3,2-b1,3thiazol-6-ol represents a novel class of heterocyclic compounds with diverse biological activities. Its unique structure and favorable pharmacokinetic properties position it as a strong candidate for developing innovative therapeutic agents across multiple disease areas.